Cas no 2411267-77-9 (2-chloro-N-{5-chloro-2-(difluoromethoxy)phenylmethyl}acetamide)

• Product Name: 2-chloro-N-{5-chloro-2-(difluoromethoxy)phenylmethyl}acetamide
• CAS No: 2411267-77-9
• MF: C₁₀H₉Cl₂F₂NO₂
• MW: 284.086767911911
• CID: 5867816
• PubChem ID: 146086143
• Update Time: 2025-10-29

2-chloro-N-{5-chloro-2-(difluoromethoxy)phenylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{[5-chloro-2-(difluoromethoxy)phenyl]methyl}acetamide
• 2-Chloro-N-[[5-chloro-2-(difluoromethoxy)phenyl]methyl]acetamide
• 2411267-77-9
• Z1562145986
• EN300-26576892
• 2-chloro-N-{5-chloro-2-(difluoromethoxy)phenylmethyl}acetamide

• Inchi： 1S/C10H9Cl2F2NO2/c11-4-9(16)15-5-6-3-7(12)1-2-8(6)17-10(13)14/h1-3,10H,4-5H2,(H,15,16)
• InChI Key： MZJSRAZCVBYXJO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CNC(CCl)=O)OC(F)F

Computed Properties

• Exact Mass: 282.9978402g/mol
• Monoisotopic Mass: 282.9978402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.3Ų

Additional information on 2-chloro-N-{5-chloro-2-(difluoromethoxy)phenylmethyl}acetamide

2-Chloro-N-{5-Chloro-2-(Difluoromethoxy)Phenylmethyl}Acetamide (CAS No: 2411267-77-9)

The compound 2-chloro-N-{5-chloro-2-(difluoromethoxy)phenylmethyl}acetamide (CAS No: 2411267-77-9) is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry and agricultural sciences. This compound is characterized by its unique structure, which includes a chlorinated acetamide group attached to a substituted phenyl ring. The phenyl ring itself is further modified with a difluoromethoxy group and additional chlorine substituents, making it a complex yet highly functional molecule.

Recent studies have highlighted the potential of this compound as a bioactive agent in various biological systems. Researchers have demonstrated its ability to modulate key enzymatic pathways, particularly those involved in neurotransmitter regulation and cell signaling. These findings suggest that the compound could serve as a lead molecule for the development of novel drugs targeting neurological disorders, such as Alzheimer's disease and Parkinson's disease.

In the agricultural sector, 2-chloro-N-{5-chloro-2-(difluoromethoxy)phenylmethyl}acetamide has shown promise as a pesticide due to its ability to inhibit key enzymes in pest species without adversely affecting non-target organisms. This property makes it an attractive candidate for sustainable pest management strategies, aligning with global efforts to reduce environmental impact.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient production of this compound, making it more accessible for large-scale applications. The use of green chemistry principles in its synthesis further enhances its appeal as an environmentally friendly option.

In terms of structural analysis, the compound exhibits interesting properties when subjected to spectroscopic techniques such as NMR and IR spectroscopy. These analyses have provided insights into its conformational flexibility and intermolecular interactions, which are critical for understanding its bioavailability and pharmacokinetics.

The application of computational chemistry tools has also been instrumental in predicting the behavior of this compound in various biological systems. Molecular docking studies have revealed potential binding sites on target proteins, providing valuable information for drug design and optimization.

In conclusion, 2-chloro-N-{5-chloro-2-(difluoromethoxy)phenylmethyl}acetamide (CAS No: 2411267-77-9) stands out as a versatile compound with wide-ranging applications in both pharmaceutical and agricultural fields. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a key player in future innovations within these industries.